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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Benzyl heptanoate (CAS No.
5454-21-7), an organic ester recognized for its distinct aromatic properties. The document
details its chemical and physical characteristics, spectroscopic data, a common synthesis
route, and its primary applications, particularly within the flavor and fragrance industries. Safety
information and generalized experimental protocols for its synthesis and analysis are also
included to support laboratory and research applications. All quantitative data has been
systematically organized into tables for clarity and comparative analysis.

Chemical Identification and Properties

Benzyl heptanoate, also known as benzyl enanthate, is the ester formed from benzyl alcohol
and heptanoic acid.[1] It is a colorless liquid at room temperature and is primarily used as a
fragrance and flavor agent due to its mild, fruity aroma reminiscent of apricot and sage.[2]

Chemical Identifiers

A comprehensive list of identifiers for Benzyl heptanoate is provided in Table 1, facilitating its
unambiguous identification across various databases and regulatory frameworks.
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Identifier Value Source
CAS Number 5454-21-7 [BI[415]161[7]
Molecular Formula C14H2002 [Bl41516l7118l1

IUPAC Name benzyl heptanoate [3]
Heptanoic acid, phenylmethyl

Synonyms ester; Benzyl n-heptanoate; [21[31[5][8]
Phenylmethyl heptanoate

EC Number 226-705-5 [31[4]18]

PubChem CID 79554 [31[7]
UEDDAJQIHUEZCJ-

InChlKey [BI[4151[7]

UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(=0)0Ccc1=Cc=C
C=C1

[317]81e]

Physicochemical Properties

The key physical and chemical properties of Benzyl heptanoate are summarized in Table 2.

These properties are essential for handling, storage, and application development.
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Property Value Unit Source
Molecular Weight 220.31 g/mol [3B114119]
Appearance Colorless clear liquid ] 2]

(est.)
Density 0.98 g/cm3 41161811101
Boiling Point 295.3 °C at 760 mmHg [6][8][10]
257.0 °C at 760 mmHg [2][4]
Flash Point 107.1 °C [4][6][8][10]
106.67 °C (TCC) [2]
Vapor Pressure 0.00154 mmHg at 25°C [6][8]
Refractive Index 1.493 at 20°C [6][10]
1.4925 at 25°C [2]
Water Solubility 4.582 (est.) mg/L at 25°C [2]
LogP (o/w) 4.1 - [31[81I9]
3.7002 - [8][10]
Hydrogen Bond
AZcep?or Count : ) 5]
Hydrogen Bond Donor 8]
Count
Rotatable Bond Count 8 - [8]

Spectroscopic Data

Spectroscopic analysis is critical for confirming the identity and purity of Benzyl heptanoate. A
summary of available spectral data is presented in Table 3.
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Spectroscopy Type Data Highlights Source

Major Fragments (m/z): 91
Mass Spectrometry (GC-MS) [3]
(base peak), 108, 43, 92, 41.

Data available from
13C NMR [3]
SpectraBase.

Vapor Phase IR Spectra
Infrared (IR) Spectroscopy ] [3]
available from SpectraBase.

] Standard non-polar: 1606,
Kovats Retention Index [3]
1620; Standard polar: 2158.

Synthesis and Manufacturing

Benzyl heptanoate is commercially produced, typically through the Fischer esterification of
heptanoic acid (also known as enanthic acid) and benzyl alcohol.[8] This reaction is generally
catalyzed by a strong acid. The process involves heating the reactants, often with a mechanism
to remove the water formed during the reaction to drive the equilibrium towards the product
side. A reported yield for this synthesis route is approximately 93.3%.[8]
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Logical Diagram for Benzyl Heptanoate Profile

Chemical Properties

exhibits > - C14H2002
- MW: 220.31 g/mol
- Ester

Physical Properties

Benzyl Heptanoate exhibits - Colorless Liquid
CAS: 5454-21-7 - BP: ~295 °C
- Density: 0.98 g/cm?3
exhibits

Fragrance Ingredient
(Fine Perfumery)

Sensory Profile
- Fruity, Apricot, Herbal
- Mild Odor

»
!

leads to Primary Applications v

Experimental Workflow: Synthesis of Benzyl Heptanoate

Reactant Charging

Combine:
- Heptanoic Acid
- Benzyl Alcohol
- Acid Catalyst (e.g., H2SO4)
- Toluene (for azeotropic removal of H20)

Esterification Reaction

Heat mixture under reflux
with Dean-Stark trap.
Monitor reaction progress (TLC/GC).

| Work-up & Neutralization |

:

1. Cool reaction mixture.
2. Wash with NaHCOs (aq).
3. Wash with brine.
4. Dry organic layer (e.g., MgSOa).

Purification

Flavoring Agent
(Food & Beverage)

Workflow for Analytical Characterization

Synthesized Product
(Benzyl Heptanoate)

Sample Preparation
(Dilution/Dissolution)

4 )

GC-MS
NMR Spectroscopy

\_ IR Spectroscopy )

Data Interpretation

Purity Assessment
(GC Peak Area %)

Identity Confirmation
(Mass Spectrum, NMR Shifts, IR Bands)

Vacuum Distillation

Final Product
(Benzyl Heptanoate)

Verified Compound
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Embark On A Fragrant Journey With Benzyl Propionate: Floral And Fruity Delights Await!
[chemicalbull.com]

e 2. benzyl heptanoate, 5454-21-7 [thegoodscentscompany.com]

o 3. Phenylmethyl heptanoate | C14H2002 | CID 79554 - PubChem
[pubchem.ncbi.nim.nih.gov]

. alfa-chemistry.com [alfa-chemistry.com]

. Heptanoic acid, phenylmethyl ester [webbook.nist.gov]
. benzyl heptanoate | 5454-21-7 [chemnet.com]

. benzyl heptanoate - Wikidata [wikidata.org]

. lookchem.com [lookchem.com]

°
© 0] ~ [o2] 1 H

. scent.vn [scent.vn]
e 10. Heptanoic acid, phenylmethyl ester | CAS#:5454-21-7 | Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Benzyl Heptanoate
(CAS 5454-21-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1617670#benzyl-heptanoate-cas-number-5454-21-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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